8,8-Dimethyl-9α-(isobutyryloxy)-10α-acetoxy-9,10-dihydro-2H,8H-benzo[1,2-b:3,4-b/']dipyran-2-one
8,8-Dimethyl-9α-(isobutyryloxy)-10α-acetoxy-9,10-dihydro-2H,8H-benzo[1,2-b:3,4-b/']dipyran-2-one
Brand Name:
Vulcanchem
CAS No.:
103630-01-9
VCID:
VC0035225
InChI:
InChI=1S/C20H22O7/c1-10(2)19(23)26-18-17(24-11(3)21)15-13(27-20(18,4)5)8-6-12-7-9-14(22)25-16(12)15/h6-10,17-18H,1-5H3/t17-,18-/m1/s1
SMILES:
CC(C)C(=O)OC1C(C2=C(C=CC3=C2OC(=O)C=C3)OC1(C)C)OC(=O)C
Molecular Formula:
C20H22O7
Molecular Weight:
374.4 g/mol
8,8-Dimethyl-9α-(isobutyryloxy)-10α-acetoxy-9,10-dihydro-2H,8H-benzo[1,2-b:3,4-b/']dipyran-2-one
CAS No.: 103630-01-9
Main Products
VCID: VC0035225
Molecular Formula: C20H22O7
Molecular Weight: 374.4 g/mol
![8,8-Dimethyl-9α-(isobutyryloxy)-10α-acetoxy-9,10-dihydro-2H,8H-benzo[1,2-b:3,4-b/']dipyran-2-one - 103630-01-9](/images/no_structure.jpg)
| CAS No. | 103630-01-9 |
|---|---|
| Product Name | 8,8-Dimethyl-9α-(isobutyryloxy)-10α-acetoxy-9,10-dihydro-2H,8H-benzo[1,2-b:3,4-b/']dipyran-2-one |
| Molecular Formula | C20H22O7 |
| Molecular Weight | 374.4 g/mol |
| IUPAC Name | [(9R,10R)-10-acetyloxy-8,8-dimethyl-2-oxo-9,10-dihydropyrano[2,3-f]chromen-9-yl] 2-methylpropanoate |
| Standard InChI | InChI=1S/C20H22O7/c1-10(2)19(23)26-18-17(24-11(3)21)15-13(27-20(18,4)5)8-6-12-7-9-14(22)25-16(12)15/h6-10,17-18H,1-5H3/t17-,18-/m1/s1 |
| Standard InChIKey | RBYMMRNOMSMIHJ-QZTJIDSGSA-N |
| Isomeric SMILES | CC(C)C(=O)O[C@@H]1[C@@H](C2=C(C=CC3=C2OC(=O)C=C3)OC1(C)C)OC(=O)C |
| SMILES | CC(C)C(=O)OC1C(C2=C(C=CC3=C2OC(=O)C=C3)OC1(C)C)OC(=O)C |
| Canonical SMILES | CC(C)C(=O)OC1C(C2=C(C=CC3=C2OC(=O)C=C3)OC1(C)C)OC(=O)C |
| PubChem Compound | 12048031 |
| Last Modified | Nov 11 2021 |
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